Cas no 2228318-88-3 (6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate)
6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate
- 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
- EN300-1988665
- 2228318-88-3
-
- Inchi: 1S/C9H17NO3S/c1-9(2)6-3-4-8(7(9)5-6)13-14(10,11)12/h6-8H,3-5H2,1-2H3,(H2,10,11,12)
- InChI Key: UGFRAUVBQVKCDR-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OC1CCC2CC1C2(C)C
Computed Properties
- Exact Mass: 219.09291458g/mol
- Monoisotopic Mass: 219.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.8Ų
6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1988665-1g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-5g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 5g |
$2981.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-10g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 10g |
$4421.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-0.05g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-0.1g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-0.25g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-0.5g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-1.0g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1988665-2.5g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1988665-5.0g |
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate |
2228318-88-3 | 5g |
$2981.0 | 2023-06-03 |
6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate
6,6-Dimethylbicyclo[3.1.1]heptan-2-yl Sulfamate: An Overview of a Promising Compound (CAS No. 2228318-88-3)
6,6-Dimethylbicyclo[3.1.1]heptan-2-yl sulfamate (CAS No. 2228318-88-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic framework and sulfamate functional group, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.
The bicyclic structure of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate provides a rigid and stable scaffold, which is advantageous for designing molecules with high affinity and selectivity for specific biological targets. The presence of the sulfamate group further enhances its pharmacological profile by conferring improved solubility and metabolic stability, key attributes for effective drug candidates.
Recent studies have highlighted the potential of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The selective inhibition of these isoforms by 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate suggests its potential as a therapeutic agent for these diseases.
In addition to its enzymatic inhibition properties, 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate has shown promise in modulating other biological processes. A study in the Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively disrupt protein-protein interactions involved in signal transduction pathways, making it a valuable tool for investigating complex biological systems and developing targeted therapies.
The pharmacokinetic profile of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate has also been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with low toxicity and high bioavailability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.
Clinical trials are currently underway to evaluate the safety and efficacy of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with specific conditions such as hypertension and diabetes.
The structural versatility of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate also allows for the synthesis of a wide range of derivatives with tailored properties for different therapeutic applications. Chemists have explored various modifications to the core structure, including substitutions at different positions on the bicyclic ring and variations in the sulfamate group, to optimize the compound's pharmacological profile and address specific disease targets.
In conclusion, 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate (CAS No. 2228318-88-3) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable tool for both basic research and drug development.
2228318-88-3 (6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)